Cas no 1068012-41-8 ((R)-N-Benzyloxycarbonyl-2-piperidinecarboxaldehyde)

• Product Name: (R)-N-Benzyloxycarbonyl-2-piperidinecarboxaldehyde
• CAS No: 1068012-41-8
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 893833
• PubChem ID: 40429398
• Update Time: 2025-04-19

(R)-N-Benzyloxycarbonyl-2-piperidinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• (R)-N-Benzyloxycarbonyl-2-piperidinecarboxaldehyde
• benzyl (2R)-2-formylpiperidine-1-carboxylate

• Inchi： 1S/C14H17NO3/c16-10-13-8-4-5-9-15(13)14(17)18-11-12-6-2-1-3-7-12/h1-3,6-7,10,13H,4-5,8-9,11H2/t13-/m1/s1
• InChI Key： DIFLGEVEAZQPMO-CYBMUJFWSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCC[C@@H]1C=O)=O

Computed Properties

• Exact Mass: 247.12100
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.221±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),
• PSA: 46.61000
• LogP: 2.31450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls